Cas no 13989-68-9 (H-Val-Tyr-Ser-betaNA hydrochloride salt)

H-Val-Tyr-Ser-βNA hydrochloride salt is a synthetic peptide derivative featuring valine, tyrosine, and serine residues linked to β-naphthylamide (βNA), with hydrochloride salt enhancing solubility. This compound is primarily utilized as a substrate for studying protease activity, particularly in enzymatic assays for serine or cysteine proteases. The β-naphthylamide moiety allows for fluorometric or colorimetric detection upon cleavage, enabling sensitive quantification of enzyme kinetics. Its well-defined structure ensures reproducibility in research applications, while the hydrochloride salt form improves stability and handling. Suitable for biochemical and pharmaceutical research, it offers precise measurement of protease specificity and inhibition, supporting mechanistic studies in proteolysis pathways.

H-Val-Tyr-Ser-betaNA hydrochloride salt structure

13989-68-9 structure

Product Name:H-Val-Tyr-Ser-betaNA hydrochloride salt

CAS No:13989-68-9

MF:C₂₇H₃₃ClN₄O₅

MW:529.027725934982

CID:2098317

Update Time:2025-06-14

H-Val-Tyr-Ser-betaNA hydrochloride salt Chemical and Physical Properties

Names and Identifiers

- H-Val-Tyr-Ser-βNA
- H-Val-Tyr-Ser-bNA
- CID 145707381
- H-Val-Tyr-Ser-betaNA hydrochloride salt
- H-Val-Tyr-Ser-βNA hydrochloride salt
- L-Serinamide, L-valyl-L-tyrosyl-N-2-naphthalenyl- (9CI)
- Inchi： 1S/C27H32N4O5.ClH/c1-16(2)24(28)27(36)30-22(13-17-7-11-21(33)12-8-17)25(34)31-23(15-32)26(35)29-20-10-9-18-5-3-4-6-19(18)14-20;/h3-12,14,16,22-24,32-33H,13,15,28H2,1-2H3,(H,29,35)(H,30,36)(H,31,34);1H/t22-,23-,24-;/m0./s1
- InChI Key： OUCHNWQTUDLMML-NYTZCTPBSA-N
- SMILES： Cl.O=C([C@H](C(C)C)N)N[C@H](C(N[C@H](C(NC1C=CC2C=CC=CC=2C=1)=O)CO)=O)CC1C=CC(=CC=1)O

Computed Properties

Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 37
Rotatable Bond Count: 10
Complexity: 740
Topological Polar Surface Area: 154

Experimental Properties

Density: 1.300±0.06 g/cm3(Predicted)
Boiling Point: 902.4±65.0 °C(Predicted)
pka: 9.82±0.15(Predicted)

H-Val-Tyr-Ser-betaNA hydrochloride salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H217985-50mg	H-Val-Tyr-Ser-betaNA hydrochloride salt	13989-68-9	50mg	$ 480.00	2022-06-04
TRC	H217985-100mg	H-Val-Tyr-Ser-betaNA hydrochloride salt	13989-68-9	100mg	$ 795.00	2022-06-04
TRC	H217985-250mg	H-Val-Tyr-Ser-betaNA hydrochloride salt	13989-68-9	250mg	$ 1590.00	2022-06-04

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Additional information on H-Val-Tyr-Ser-betaNA hydrochloride salt

Comprehensive Analysis of H-Val-Tyr-Ser-betaNA Hydrochloride Salt (CAS No. 13989-68-9): Properties, Applications, and Research Insights

The compound H-Val-Tyr-Ser-betaNA hydrochloride salt (CAS No. 13989-68-9) is a synthetic peptide derivative widely utilized in biochemical and pharmaceutical research. This molecule, featuring a valine-tyrosine-serine sequence linked to a beta-naphthylamide (betaNA) group, serves as a critical substrate for studying enzyme kinetics, particularly proteases like cathepsins and elastases. Its hydrochloride salt form enhances solubility, making it ideal for in vitro assays. Researchers frequently explore its role in proteolytic activity measurement, drug discovery, and biomarker development, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for peptide-based substrates like H-Val-Tyr-Ser-betaNA has surged due to their relevance in cancer research and neurodegenerative disease studies. Search engine analytics reveal growing queries such as "peptide substrates for enzyme assays" and "CAS 13989-68-9 applications," reflecting its scientific prominence. The compound’s chromogenic properties (releasing beta-naphthylamine upon cleavage) enable high-throughput screening, a hotspot in AI-driven drug design platforms. This aligns with the industry’s shift toward automated bioassays and computational biology.

From a structural perspective, the Val-Tyr-Ser sequence mimics natural peptide motifs, facilitating investigations into protein-protein interactions and signal transduction pathways. The betaNA moiety acts as a fluorescent tag, a feature leveraged in live-cell imaging and diagnostic kits. Notably, its stability under physiological pH ranges (4.0–8.0) makes it suitable for extracellular matrix studies, a trending topic in tissue engineering research. Laboratories often pair it with HPLC or mass spectrometry for quantitative analysis, addressing the need for reproducible bioanalytical methods.

Quality control of H-Val-Tyr-Ser-betaNA hydrochloride salt adheres to stringent GMP standards, ensuring batch-to-batch consistency—a key concern for pharmaceutical manufacturers. FAQs like "How to store CAS 13989-68-9?" highlight user interest in its lyophilized storage (−20°C) and light-sensitive handling. Emerging studies also explore its potential in immunomodulation, linking to autoimmune disease therapeutics, a niche yet rapidly growing field.

In summary, H-Val-Tyr-Ser-betaNA hydrochloride salt exemplifies the intersection of peptide chemistry and translational research. Its versatility across enzymology, diagnostics, and therapeutic development ensures enduring relevance. As personalized medicine advances, this compound will likely remain pivotal in decoding protease-related pathologies and optimizing high-content screening workflows.